Cas no 173725-22-9 (Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside)

• Product Name: Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside
• CAS No: 173725-22-9
• MF: C₂₂H₃₇NO₉
• MW: 459.530487775803
• CID: 65949
• Update Time: 2025-10-12

Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Octyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
• Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-octoxyoxan-2-yl]methyl acetate
• Octyl 2-Acetamido-2-
• OCTYL 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-B-D-GLUCOPYRANOSIDE
• A-D-glucopyranoside
• Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-
• W0602
• OCTYL-2-ACETAMIDO-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• OCTYL-2-ACETAMIDO-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Octyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• Octyl-2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
• Octyl 2-(AcetylaMino)-2-deoxy-β-D-glucopyranoside 3,4,6-Triacetate
• OCTYL-2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside

• Inchi： 1S/C22H37NO9/c1-6-7-8-9-10-11-12-28-22-19(23-14(2)24)21(31-17(5)27)20(30-16(4)26)18(32-22)13-29-15(3)25/h18-22H,6-13H2,1-5H3,(H,23,24)/t18-,19-,20-,21-,22-/m1/s1
• InChI Key： MKWRBOCGIQFSER-ZGJYDULXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCC

Computed Properties

• Exact Mass: 459.24700

Experimental Properties

• PSA: 126.46000
• LogP: 2.41050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside

Comprehensive Overview of Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside (CAS No. 173725-22-9)

Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside (CAS No. 173725-22-9) is a specialized glycoside derivative widely utilized in biochemical and pharmaceutical research. This compound belongs to the class of acetylated sugar derivatives, which are pivotal in studying carbohydrate-protein interactions, cell signaling, and drug delivery systems. Its unique structure, featuring an octyl aglycone and multiple acetyl protecting groups, enhances its solubility in organic solvents, making it invaluable for synthetic applications.

The growing interest in glycoscience and glycobiology has propelled the demand for compounds like Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside. Researchers frequently search for "acetylated glucosamine derivatives" or "synthetic glycosides for drug development," reflecting its relevance in modern therapeutics. Its role in glycoconjugate synthesis and enzyme inhibition studies aligns with trends in personalized medicine and targeted drug design.

From a structural perspective, the β-D-glucopyranoside core of this compound is critical for mimicking natural carbohydrate motifs. The 2-acetamido group and tri-O-acetyl modifications provide steric and electronic tunability, enabling precise modulation of biological activity. These features are often highlighted in queries like "how to modify sugar derivatives for enhanced bioactivity" or "applications of protected sugars in medicinal chemistry."

In industrial settings, CAS No. 173725-22-9 is employed as an intermediate in the synthesis of glycosyltransferase inhibitors and glycan-based probes. Its compatibility with solid-phase synthesis and click chemistry workflows makes it a versatile tool for high-throughput screening. Recent publications emphasize its utility in "glycoengineering" and "bioconjugation strategies," addressing the need for innovative solutions in biopharmaceutical development.

Quality control of Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside involves rigorous analytical techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are essential for reproducible results, a topic frequently searched as "analytical methods for acetylated sugars." Storage recommendations (-20°C under inert atmosphere) and handling protocols are also common concerns among users.

Emerging applications include its use in vaccine adjuvants and immune modulators, capitalizing on the immunogenic properties of N-acetylglucosamine derivatives. The compound's potential in cancer immunotherapy and infectious disease research is increasingly explored, resonating with trending searches like "carbohydrate-based vaccine design" and "glycans in immune recognition."

Environmental and safety profiles of CAS No. 173725-22-9 adhere to standard laboratory chemical guidelines. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during handling. This aligns with broader industry searches for "green chemistry approaches for glycoside synthesis" and "sustainable carbohydrate chemistry."

In conclusion, Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside represents a cornerstone molecule bridging carbohydrate chemistry and biomedical innovation. Its multifaceted applications—from glycoproteomics to therapeutic agent development—underscore its enduring significance in life sciences research.